
Essential Safety and Disposal Procedures for
FLI-06

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FLI-06

Cat. No.: B1672773 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper handling and disposal of chemical reagents like FLI-06 are critical for

ensuring a safe working environment and preventing environmental contamination. This

document outlines the essential safety protocols and disposal procedures for FLI-06, a

dihydropyridine derivative.

Chemical and Safety Data
A summary of the key chemical and safety information for FLI-06 is provided in the table below.

This data is essential for understanding the compound's properties and associated handling

requirements.
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Property Value

Chemical Name

Cyclohexyl 2,7,7-trimethyl-4-(4-nitrophenyl)-5-

oxo-1,4,5,6,7,8-hexahydroquinoline-3-

carboxylate

Molecular Formula C₂₅H₃₀N₂O₅

Molecular Weight 438.52 g/mol

Appearance Yellow powder

Solubility
Soluble in DMSO (≥38 mg/mL) and ethanol (10

mM)

Storage

Store at -20°C, desiccated. Lyophilized form is

stable for 24 months. Once in solution, use

within 1 week to prevent loss of potency.

Hazard Classification Combustible Solid

Disposal of FLI-06 and Contaminated Materials
The primary and mandatory method for the disposal of FLI-06 and any materials contaminated

with it is through a licensed and approved hazardous waste disposal contractor. Improper

disposal, such as discarding in regular trash or flushing down the drain, can lead to

environmental harm.

Core Disposal Principles:

Professional Disposal: All waste containing FLI-06 must be collected and disposed of by a

certified hazardous waste management company.

Original Containers: Whenever feasible, keep the chemical waste in its original container to

ensure clear identification and hazard communication.

No Mixing: Do not mix FLI-06 waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office or the waste

disposal contractor.
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Labeling: All containers with FLI-06 waste must be clearly and accurately labeled as

"Hazardous Waste" and include the full chemical name.

Step-by-Step Disposal Protocol
Personal Protective Equipment (PPE): Before handling FLI-06 for disposal, all personnel

must wear appropriate PPE, including safety glasses, chemical-resistant gloves (such as

butyl rubber for DMSO solutions), and a lab coat.

Container Preparation: Ensure the waste container is securely sealed. If the original

container is compromised, transfer the waste to a new, compatible, and properly labeled

container.

Waste Segregation: Store FLI-06 waste separately from other laboratory waste to await

collection.

Arrange for Pickup: Contact your institution's EHS office or a pre-approved hazardous waste

disposal company to schedule a pickup.

Disposal of FLI-06 Solutions
Since FLI-06 is often dissolved in solvents like DMSO or ethanol, these solutions must also be

treated as hazardous waste.

DMSO Solutions: DMSO can facilitate the absorption of other chemicals through the skin.

Therefore, solutions of FLI-06 in DMSO require careful handling. These solutions should be

collected in designated solvent waste containers.[1][2]

Ethanol Solutions: Ethanol is flammable. Solutions of FLI-06 in ethanol should be collected

in a designated flammable waste container.

Never pour FLI-06 solutions down the drain.[3] Dilute aqueous waste may, in some cases, be

suitable for sink disposal, but this does not apply to solutions containing organic solvents or

compounds like FLI-06.

Spill Management
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In the event of a small spill of FLI-06 powder, use an absorbent material such as vermiculite,

dry sand, or earth to contain it.[3] Do not use combustible materials. For liquid spills, absorb the

material with appropriate spill pads or absorbent materials. All spill cleanup materials must be

collected and disposed of as hazardous waste.

Logical Workflow for FLI-06 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of FLI-06.
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Caption: Logical workflow for the proper disposal of FLI-06 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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